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Introduction
N-hexadecanoyl-L-Homoserine lactone (C16-HSL) is a member of the N-acyl-homoserine

lactone (AHL) family of signaling molecules. These molecules are crucial for quorum sensing, a

cell-to-cell communication process that allows bacteria to coordinate gene expression in

response to population density. C16-HSL, with its long acyl chain, is particularly important in

the regulation of various physiological processes in several Gram-negative bacteria, including

symbiosis, biofilm formation, and virulence. This technical guide provides a comprehensive

overview of the physical and chemical properties of C16-HSL, detailed experimental protocols,

and an in-depth look at its role in bacterial signaling pathways.

Physical and Chemical Properties
N-hexadecanoyl-L-Homoserine lactone is a white crystalline solid at room temperature. Its

properties are summarized in the tables below.
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Property Value Reference

CAS Number 87206-01-7 [1]

Molecular Formula C₂₀H₃₇NO₃ [1]

Molecular Weight 339.5 g/mol [1]

IUPAC Name
N-[(3S)-2-oxotetrahydrofuran-

3-yl]hexadecanamide
N/A

Synonyms
C16-HSL, N-Palmitoyl-L-

homoserine lactone
[1]

Solubility
Solvent Solubility Notes

Chloroform Soluble [2]

Dimethyl sulfoxide (DMSO) Approx. 20 mg/mL

For a related compound, N-3-

oxo-hexadecanoyl-L-

Homoserine lactone.[3]

Dimethylformamide (DMF) Approx. 20 mg/mL

For a related compound, N-3-

oxo-hexadecanoyl-L-

Homoserine lactone.[3]

Ethanol and Methanol Soluble

Use is not recommended as

they can open the lactone ring.

[3][4]

Stability and Storage
Condition Stability Recommendation

Storage Temperature -20°C [4]

Long-term Stability ≥ 4 years When stored at -20°C.[4]

Aqueous Solution Not recommended for storage Prepare fresh for each use.

Light and Moisture Protect from light and moisture N/A
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Signaling Pathways
N-hexadecanoyl-L-Homoserine lactone is a key signaling molecule in the quorum-sensing

circuitry of several bacteria, most notably in the nitrogen-fixing symbiont Sinorhizobium meliloti.

The canonical quorum-sensing system involving AHLs is the LuxI/LuxR-type circuit. In S.

meliloti, a more complex system involving SinI, SinR, and ExpR regulates downstream genes.

The General LuxI/LuxR Quorum Sensing Circuit
The LuxI/LuxR system is the archetypal AHL-mediated quorum-sensing circuit. The LuxI

protein synthesizes the AHL signal, which diffuses out of the cell. As the bacterial population

density increases, the extracellular concentration of the AHL rises. Once a threshold

concentration is reached, the AHL diffuses back into the cells and binds to the LuxR

transcriptional regulator. The AHL-LuxR complex then activates the transcription of target

genes, often including the luxI gene itself, creating a positive feedback loop.
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A generalized LuxI/LuxR quorum-sensing circuit.
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The SinI/SinR/ExpR Quorum Sensing Pathway in
Sinorhizobium meliloti
In S. meliloti, the production of long-chain AHLs, including C16-HSL, is catalyzed by the SinI

synthase. The regulation of genes involved in symbiosis and exopolysaccharide (EPS)

production is controlled by a more intricate system involving two LuxR-type regulators, SinR

and ExpR. SinR appears to control sinI expression independently of AHLs, while ExpR requires

AHLs to activate the transcription of downstream targets, such as the exp genes responsible

for EPS II production. This dual regulatory system allows for a more nuanced response to

changes in population density and environmental cues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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